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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of N-
Methylmescaline hydrochloride in various solvents. This document is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development,
offering critical data and methodologies for the effective handling and formulation of this
compound.

Quantitative Solubility Data

The solubility of a compound is a critical physicochemical property that influences its
bioavailability, formulation, and potential therapeutic applications. The following table
summarizes the available quantitative solubility data for N-Methylmescaline hydrochloride in
several common laboratory solvents. It is important to note that the precise experimental
conditions, such as temperature, were not specified in the source literature for all data points.
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Chemical Molar Mass ( Solubility Temperature
Solvent
Formula g/mol ) (mg/mL) (°C)
Dimethylformami .
CsH7NO 73.09 0.5[1] Not Specified
de (DMF)
Dimethyl
sulfoxide C2HeOS 78.13 3[1] Not Specified
(DMSO)
Ethanol C2HsOH 46.07 10[1] Not Specified
Phosphate-
Buffered Saline - - 3[1] Not Specified
(PBS, pH 7.2)

Experimental Protocols for Solubility Determination

Accurate and reproducible solubility data is essential for any research or development
endeavor. The following sections outline detailed experimental protocols for the qualitative and
quantitative determination of N-Methylmescaline hydrochloride solubility. These protocols
are based on established methodologies for amine salts and can be adapted to specific
laboratory requirements.

Qualitative Solubility Determination

A preliminary qualitative assessment of solubility in various solvents is a crucial first step to
guide further quantitative analysis and formulation development.

Objective: To visually assess the solubility of N-Methylmescaline hydrochloride in a range of
solvents.

Materials:
e N-Methylmescaline hydrochloride
o Selection of solvents (e.g., water, ethanol, methanol, chloroform, acetone, ethyl acetate)

e Small test tubes or vials
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e \ortex mixer

e Spatula

Procedure:

Add approximately 1-2 mg of N-Methylmescaline hydrochloride to a clean, dry test tube.

Add 1 mL of the selected solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds.

Visually inspect the solution for the presence of undissolved solid particles.

Record the observation as "soluble,” "partially soluble,” or "insoluble."

Repeat the procedure for each solvent to be tested.

Quantitative Solubility Determination by the Equilibrium
Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.

Objective: To determine the quantitative solubility of N-Methylmescaline hydrochloride in a
specific solvent at a controlled temperature.

Materials:

N-Methylmescaline hydrochloride

Chosen solvent of interest

Shaking incubator or water bath with temperature control

Centrifuge

Syringe filters (e.g., 0.45 um PTFE)
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e Analytical balance

¢ Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for analysis
Procedure:

e Add an excess amount of N-Methylmescaline hydrochloride to a known volume of the
solvent in a sealed container (e.g., a screw-cap vial). The excess solid is crucial to ensure
that a saturated solution is achieved.

o Place the sealed container in a shaking incubator set to a constant temperature (e.g., 25 °C
or 37 °C).

o Agitate the mixture for a sufficient period to allow for equilibrium to be reached (typically 24-
48 hours). A preliminary time-course study can be conducted to determine the optimal
equilibration time.

 After equilibration, allow the suspension to settle.
o Carefully withdraw a sample of the supernatant using a syringe.

» Immediately filter the sample through a syringe filter to remove any undissolved solid
particles. This step is critical to prevent overestimation of the solubility.

o Accurately dilute the filtered saturated solution with the solvent to a concentration within the
linear range of the analytical method.

» Analyze the concentration of N-Methylmescaline hydrochloride in the diluted solution
using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

e Calculate the solubility of N-Methylmescaline hydrochloride in the solvent, taking into
account the dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Analytical Method for Quantification
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A validated analytical method is essential for the accurate quantification of N-Methylmescaline
hydrochloride in the solubility experiments. While a specific validated method for N-
Methylmescaline hydrochloride was not found in the reviewed literature, a method for the
closely related compound, mescaline, can be adapted. A liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method has been developed for the quantification of mescaline and
its metabolites in human plasma, demonstrating high sensitivity and specificity[2].

Adapted HPLC-UV Method:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 3.0) and an
organic modifier (e.g., acetonitrile or methanol). The exact ratio should be optimized to
achieve good peak shape and retention time.

e Flow Rate: 1.0 mL/min.
e Injection Volume: 10-20 pL.

o Detection: UV detection at a wavelength corresponding to the maximum absorbance of N-
Methylmescaline hydrochloride (to be determined by UV-Vis spectrophotometry).

» Quantification: A calibration curve should be prepared using standard solutions of N-
Methylmescaline hydrochloride of known concentrations.

Visualizations
Serotonin 5-HT2A Receptor Signaling Pathway

N-Methylmescaline is known to be a modulator of serotonin receptors. The following diagram
illustrates a simplified signaling pathway of the 5-HT2A receptor, a key target for many
psychedelic compounds.
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Caption: Serotonin 5-HT2A Receptor Signaling Cascade.
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Experimental Workflow for Solubility Determination

The following diagram outlines the logical steps involved in the experimental determination of a
compound's solubility.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

o 2. Development and validation of an LC-MS/MS method for the quantification of mescaline
and major metabolites in human plasma - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [N-Methylmescaline Hydrochloride: A Technical Guide to
Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025681#n-methylmescaline-hydrochloride-solubility-
in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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